Cas no 2137673-58-4 (5-Bromo-3-(chlorosulfonyl)-2-fluorobenzoyl chloride)

• Product Name: 5-Bromo-3-(chlorosulfonyl)-2-fluorobenzoyl chloride
• CAS No: 2137673-58-4
• MF: C₇H₂BrCl₂FO₃S
• MW: 335.962381839752
• CID: 6549530
• PubChem ID: 165450515
• Update Time: 2025-07-02

5-Bromo-3-(chlorosulfonyl)-2-fluorobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-(chlorosulfonyl)-2-fluorobenzoyl chloride
• EN300-715811
• 2137673-58-4
• 5-Bromo-3-(chlorosulfonyl)-2-fluorobenzoyl chloride

• Inchi： 1S/C7H2BrCl2FO3S/c8-3-1-4(7(9)12)6(11)5(2-3)15(10,13)14/h1-2H
• InChI Key： ASESCMFQAGKLTC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)Cl)C(=C(C=1)S(=O)(=O)Cl)F

Computed Properties

• Exact Mass: 333.82691g/mol
• Monoisotopic Mass: 333.82691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 59.6Ų

Additional information on 5-Bromo-3-(chlorosulfonyl)-2-fluorobenzoyl chloride

Introduction to 5-Bromo-3-(chlorosulfonyl)-2-fluorobenzoyl Chloride (CAS No. 2137673-58-4)

5-Bromo-3-(chlorosulfonyl)-2-fluorobenzoyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2137673-58-4, is a halogenated benzoyl chloride derivative featuring both bromine and fluorine substituents, along with a chlorosulfonyl group. Its unique structural characteristics make it a valuable intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.

The presence of multiple halogen atoms in its molecular structure enhances its reactivity, making it a versatile building block for further chemical modifications. The chlorosulfonyl group, in particular, contributes to the compound's ability to participate in nucleophilic substitution reactions, which is crucial for constructing complex pharmacophores. These attributes have positioned 5-Bromo-3-(chlorosulfonyl)-2-fluorobenzoyl chloride as a key component in the synthesis of drugs targeting various diseases, including cancer and inflammatory disorders.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that modulate enzyme activity by targeting specific binding pockets. The halogenated benzoyl chloride derivatives, such as 5-Bromo-3-(chlorosulfonyl)-2-fluorobenzoyl chloride, have shown promise in this area due to their ability to form stable interactions with biological targets. For instance, studies have demonstrated that such compounds can be used to develop inhibitors of kinases and other enzymes involved in signal transduction pathways.

One of the most compelling aspects of 5-Bromo-3-(chlorosulfonyl)-2-fluorobenzoyl chloride is its potential application in the synthesis of fluorinated analogs of existing drugs. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to enhance metabolic stability, improve binding affinity, and alter pharmacokinetic properties. The use of this compound allows researchers to introduce fluorine into their molecular frameworks with precision, thereby tailoring the properties of their drug candidates for optimal efficacy.

The chlorosulfonyl group in 5-Bromo-3-(chlorosulfonyl)-2-fluorobenzoyl chloride also plays a critical role in its reactivity. This functional group can undergo various transformations, including sulfonylation reactions, which are essential for constructing heterocyclic compounds. These transformations are particularly useful in the synthesis of scaffolds that mimic natural products or bioactive peptides. By leveraging the reactivity of the chlorosulfonyl group, chemists can create diverse libraries of compounds for high-throughput screening.

The synthesis of 5-Bromo-3-(chlorosulfonyl)-2-fluorobenzoyl chloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the bromination and fluorination of a precursor benzene derivative, followed by sulfonylation and conversion to the corresponding benzoyl chloride. Each step must be carefully controlled to avoid side reactions that could compromise the integrity of the final product.

In academic research, 5-Bromo-3-(chlorosulfonyl)-2-fluorobenzoyl chloride has been utilized as a starting material for exploring new synthetic methodologies and developing novel catalysts. For example, researchers have investigated its use in transition-metal-catalyzed cross-coupling reactions, which are pivotal for constructing complex molecular architectures. These studies not only contribute to the advancement of organic chemistry but also provide insights into how such compounds can be harnessed for drug discovery.

The pharmaceutical industry has also recognized the potential of 5-Bromo-3-(chlorosulfonyl)-2-fluorobenzoyl chloride as a building block for drug development. Several companies have patented processes involving this compound for synthesizing lead compounds with therapeutic potential. These efforts underscore its importance as a versatile intermediate that can be tailored to meet specific pharmacological requirements.

The safety profile of 5-Bromo-3-(chlorosulfonyl)-2-fluorobenzoyl chloride is another critical consideration in its application. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to ensure worker safety and environmental protection. This includes using appropriate personal protective equipment and ensuring adequate ventilation during storage and handling.

The future prospects for 5-Bromo-3-(chlorosulfonyl)-2-fluorobenzoyl chloride are promising, with ongoing research exploring its role in next-generation drug development. Advances in computational chemistry and artificial intelligence are expected to further enhance its utility by enabling more efficient virtual screening and design of novel derivatives. As our understanding of biological targets continues to evolve, compounds like this will remain indispensable tools for medicinal chemists seeking to develop innovative therapies.